Cas no 85807-85-8 (Silane, (1,1-dimethylethyl)dimethyl(2-propenyloxy)-)

(1,1-Dimethylethyl)dimethyl(2-propenyloxy)silane is a specialized organosilicon compound featuring a tert-butyldimethylsilyl (TBDMS) group and an allyloxy substituent. Its structure combines steric hindrance from the bulky tert-butyl group with the reactivity of the allyloxy moiety, making it useful in protective group chemistry and organic synthesis. The TBDMS group provides stability against nucleophiles and bases, while the allyloxy functionality allows for further functionalization under mild conditions. This compound is particularly valuable in controlled polymerization, cross-coupling reactions, and as a precursor for advanced silicone materials. Its selective reactivity and thermal stability make it suitable for applications requiring precise molecular modifications.
Silane, (1,1-dimethylethyl)dimethyl(2-propenyloxy)- structure
85807-85-8 structure
Product Name:Silane, (1,1-dimethylethyl)dimethyl(2-propenyloxy)-
CAS No:85807-85-8
MF:C9H20OSi
MW:172.340003967285
CID:663362
PubChem ID:575346
Update Time:2025-06-08

Silane, (1,1-dimethylethyl)dimethyl(2-propenyloxy)- Chemical and Physical Properties

Names and Identifiers

    • Silane, (1,1-dimethylethyl)dimethyl(2-propenyloxy)-
    • ALLYLOXY-T-BUTYLDIMETHYLSILANE
    • (1,1-dimethylethyl)dimethyl(2-propen-1-yloxy)silane
    • 1-(t-butyldimethylsilyloxy)-2-propene
    • 1-Allyloxy-9-octadecene
    • 1-allyloxy-octadec-9-ene
    • 3-(tert-butyldimethylsilyloxy)-1-propene
    • 3-(tert-butyldimethylsilyloxy)propene
    • 9-Octadecenylallylaether
    • allyl-octadec-9-enyl ether
    • Allyl-octadec-9-enyl-aether
    • allylOTBDMS
    • tert-butyldimethyl(prop-2-enyloxy)silane
    • Allyloxy-tert-butyldimethylsilane;1-(tert-Butyldimethylsilyl)-2-propen-1-ol
    • Allyl alcohol, TBDMS derivative
    • FT-0690485
    • tert-butyldimethyl(prop-2-en-1-yloxy)silane
    • FT-0697250
    • AS-68800
    • AKOS015841197
    • J-519558
    • allyloxy(tert-butyl)dimethylsilane
    • J-001495
    • AC1113
    • MFCD00239355
    • 85807-85-8
    • A24554
    • DTXSID80341726
    • (allyloxy)-t-butyldimethylsilane
    • allyl dimethyl-tert-butylsilyl ether
    • Allyloxy-tert-butyldimethylsilane, 98%
    • A841454
    • 9-[2-carboxy-4-hydroxy-10-oxo-5-[3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydropyran-2-yl]oxy-9H-anthracen-9-yl]-4-hydroxy-10-oxo-5-[3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydropyran-2-yl]oxy-9H-anthracene-2-carboxylic acid
    • 9-[2-carboxy-4-hydroxy-10-oxo-5-[[3,4,5-trihydroxy-6-(hydroxymethyl)-2-oxanyl]oxy]-9H-anthracen-9-yl]-4-hydroxy-10-oxo-5-[[3,4,5-trihydroxy-6-(hydroxymethyl)-2-oxanyl]oxy]-9H-anthracene-2-carboxylic a
    • T-Butyl Dimethyl Allyloxysilane
    • (allyloxy)-tert-butyldimethylsilane
    • AC-5091
    • (Allyloxy)(tert-butyl)dimethylsilane
    • SCHEMBL290786
    • (Allyloxy)(tert-butyl)dimethylsilane #
    • tert-butyl-dimethyl-prop-2-enoxysilane
    • Allyloxy-tert-butyldimethylsilane
    • G86015
    • ALLYL(TERT-BUTYLDIMETHY1)SILYLETHER
    • DB-110569
    • MDL: MFCD00239355
    • Inchi: 1S/C9H20OSi/c1-7-8-10-11(5,6)9(2,3)4/h7H,1,8H2,2-6H3
    • InChI Key: DHWVPYLVNAKSEU-UHFFFAOYSA-N
    • SMILES: [Si](C)(C)(C(C)(C)C)OCC=C

Computed Properties

  • Exact Mass: 172.12800
  • Monoisotopic Mass: 172.128341792g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 4
  • Complexity: 133
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 9.2Ų

Experimental Properties

  • PSA: 9.23000
  • LogP: 3.19420

Silane, (1,1-dimethylethyl)dimethyl(2-propenyloxy)- Customs Data

  • HS CODE:2931900090
  • Customs Data:

    China Customs Code:

    2931900090

    Overview:

    2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

    Summary:

    2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

Silane, (1,1-dimethylethyl)dimethyl(2-propenyloxy)- Pricemore >>

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Silane, (1,1-dimethylethyl)dimethyl(2-propenyloxy)- Production Method

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